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  3. 4,5,6-trideuterio-4-[(4-methylpiperazin-1-yl)methyl]-N-[3-methyl-4-[pyridin-4-yl(pyrimidin-2-yl)amino]phenyl]cyclohexa-1,3,5-triene-1-carboxamide
4,5,6-trideuterio-4-[(4-methylpiperazin-1-yl)methyl]-N-[3-methyl-4-[pyridin-4-yl(pyrimidin-2-yl)amino]phenyl]cyclohexa-1,3,5-triene-1-carboxamide 4,5,6-trideuterio-4-[(4-methylpiperazin-1-yl)methyl]-N-[3-methyl-4-[pyridin-4-yl(pyrimidin-2-yl)amino]phenyl]cyclohexa-1,3,5-triene-1-carboxamide
Brand Name: Vulcanchem
CAS No.: 1246819-27-1
VCID: VC0133236
InChI: InChI=1S/C29H32N7O/c1-22-20-25(8-9-27(22)36(26-10-14-30-15-11-26)29-31-12-3-13-32-29)33-28(37)24-6-4-23(5-7-24)21-35-18-16-34(2)17-19-35/h3-15,20,23H,16-19,21H2,1-2H3,(H,33,37)/i4D,6D,23D
SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC=[CH](C=C2)CN3CCN(CC3)C)N(C4=CC=NC=C4)C5=NC=CC=N5
Molecular Formula: C29H31N7O
Molecular Weight: 496.633

4,5,6-trideuterio-4-[(4-methylpiperazin-1-yl)methyl]-N-[3-methyl-4-[pyridin-4-yl(pyrimidin-2-yl)amino]phenyl]cyclohexa-1,3,5-triene-1-carboxamide

CAS No.: 1246819-27-1

Cat. No.: VC0133236

Molecular Formula: C29H31N7O

Molecular Weight: 496.633

* For research use only. Not for human or veterinary use.

4,5,6-trideuterio-4-[(4-methylpiperazin-1-yl)methyl]-N-[3-methyl-4-[pyridin-4-yl(pyrimidin-2-yl)amino]phenyl]cyclohexa-1,3,5-triene-1-carboxamide - 1246819-27-1

Specification

CAS No. 1246819-27-1
Molecular Formula C29H31N7O
Molecular Weight 496.633
IUPAC Name 4,5,6-trideuterio-4-[(4-methylpiperazin-1-yl)methyl]-N-[3-methyl-4-[pyridin-4-yl(pyrimidin-2-yl)amino]phenyl]cyclohexa-1,3,5-triene-1-carboxamide
Standard InChI InChI=1S/C29H32N7O/c1-22-20-25(8-9-27(22)36(26-10-14-30-15-11-26)29-31-12-3-13-32-29)33-28(37)24-6-4-23(5-7-24)21-35-18-16-34(2)17-19-35/h3-15,20,23H,16-19,21H2,1-2H3,(H,33,37)/i4D,6D,23D
Standard InChI Key XAHUGGOJOZBPPK-BMSJAHLVSA-N
SMILES CC1=C(C=CC(=C1)NC(=O)C2=CC=[CH](C=C2)CN3CCN(CC3)C)N(C4=CC=NC=C4)C5=NC=CC=N5

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